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Compound of Interest

Compound Name: Enoxacin hydrate

Cat. No.: B1263200 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Enoxacin hydrate, a broad-spectrum antibacterial agent. Adherence

to these procedural steps will minimize risk and ensure proper management from receipt to

disposal.

Enoxacin hydrate, while not classified as a hazardous substance by all sources, requires

careful handling to mitigate potential risks.[1][2] The following personal protective equipment

(PPE) and procedures are recommended to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the consistent use of appropriate

protective gear. The following table summarizes the recommended PPE for handling Enoxacin
hydrate.
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PPE Category Recommended Equipment

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin Protection

Wear appropriate protective gloves (chemical-

impermeable) and clothing to prevent skin

exposure. Take off contaminated clothing

immediately.[3]

Respiratory Protection

Not required under normal use conditions. If

dust formation is unavoidable, use a particle

filter respirator.

Step-by-Step Handling and Emergency Protocols
Proper handling of Enoxacin hydrate is critical to prevent accidental exposure. The following

workflow provides a logical sequence of operations, from preparation to disposal.
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Safe Handling Workflow for Enoxacin Hydrate

Preparation

Handling

Storage Disposal

Emergency Procedures

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and Handle in a
Designated Area

Ensure Adequate Ventilation

Avoid Dust Formation Avoid Ingestion, Inhalation,
and Contact with Skin/Eyes

Store in a Tightly Closed
Container in a Dry Place

Inhalation:
Move to Fresh Air.

Seek Medical Attention.

Skin Contact:
Wash with Soap and Water.

Remove Contaminated Clothing.

Eye Contact:
Rinse with Water for 15 mins.

Seek Medical Attention.

Ingestion:
Rinse Mouth with Water.
Do Not Induce Vomiting.
Seek Medical Attention.

Collect and Arrange for Disposal
in Suitable, Closed Containers

Follow Local, State, and
Federal Regulations

Click to download full resolution via product page

Safe handling workflow for Enoxacin hydrate.

Operational Plan
1. Preparation:

Before handling Enoxacin hydrate, ensure you are wearing the appropriate PPE as detailed

in the table above.

Work in a well-ventilated area to minimize the potential for inhalation of dust particles.[3]

2. Handling:
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When weighing or transferring the compound, do so in a designated area to contain any

potential spills.

Take care to avoid the formation of dust.[2][3]

Avoid direct contact with skin, eyes, and clothing, and prevent ingestion and inhalation.[2][3]

3. Storage:

Store Enoxacin hydrate in a tightly closed container to prevent contamination and

degradation.

Keep the container in a dry and, if specified, refrigerated place.[2]

Disposal Plan
The disposal of Enoxacin hydrate and its containers must be conducted in accordance with all

applicable local, state, and federal regulations.

Collection: Collect waste material in suitable and closed containers labeled for disposal.[3]

Consultation: It is imperative to consult with your institution's environmental health and safety

(EHS) department for specific disposal protocols. Do not discharge into drains or the

environment.[3]

Emergency Procedures
In the event of accidental exposure, follow these immediate first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[3]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes.[3] Seek medical advice.
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[3] Call for immediate medical assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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